![molecular formula C21H24N2O3 B268777 2-(2,6-dimethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide](/img/structure/B268777.png)
2-(2,6-dimethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,6-dimethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide, also known as DMXAA, is a small molecule that has gained attention in the scientific community due to its potential applications in cancer therapy. DMXAA was first discovered in the 1990s and has since been the subject of numerous studies to investigate its mechanism of action and its potential as an anti-cancer agent.
Mechanism of Action
The mechanism of action of 2-(2,6-dimethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide is not fully understood, but it is believed to work by activating the immune system to attack cancer cells. This compound has been shown to induce the production of cytokines, which are signaling molecules that play a role in the immune response. This compound also targets the tumor vasculature, causing it to collapse and cutting off the blood supply to the tumor.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been shown to induce fever and inflammation in animals and humans. This compound has also been shown to increase blood pressure and heart rate, and to cause changes in the levels of certain hormones in the body.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(2,6-dimethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide for lab experiments is its ability to enhance the effects of radiation therapy and chemotherapy. This makes it a promising candidate for combination therapy. However, this compound has also been shown to have toxic effects in some animals, and its mechanism of action is not fully understood. This makes it important to carefully monitor the effects of this compound in lab experiments.
Future Directions
There are several potential future directions for research on 2-(2,6-dimethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide. One area of interest is the development of new methods for synthesizing this compound that are more efficient and cost-effective. Another area of interest is the investigation of this compound's effects on the immune system and the development of new immunotherapies that target the tumor vasculature. Finally, there is a need for further clinical trials to investigate the safety and efficacy of this compound in humans.
Synthesis Methods
2-(2,6-dimethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide can be synthesized using a variety of methods, including the reaction of 2,6-dimethylphenol with chloroacetyl chloride followed by reaction with 4-(1-pyrrolidinylcarbonyl)aniline. Other methods include the reaction of 2,6-dimethylphenol with chloroacetic acid followed by reaction with 4-(1-pyrrolidinylcarbonyl)aniline, or the reaction of 2,6-dimethylphenol with 4-(1-pyrrolidinylcarbonyl)benzoyl chloride.
Scientific Research Applications
2-(2,6-dimethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide has been extensively studied for its potential as an anti-cancer agent. In pre-clinical studies, this compound has been shown to have anti-tumor activity against a variety of cancer types, including lung, breast, and colon cancer. This compound has also been shown to enhance the effects of radiation therapy and chemotherapy, making it a promising candidate for combination therapy.
properties
Molecular Formula |
C21H24N2O3 |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
2-(2,6-dimethylphenoxy)-N-[4-(pyrrolidine-1-carbonyl)phenyl]acetamide |
InChI |
InChI=1S/C21H24N2O3/c1-15-6-5-7-16(2)20(15)26-14-19(24)22-18-10-8-17(9-11-18)21(25)23-12-3-4-13-23/h5-11H,3-4,12-14H2,1-2H3,(H,22,24) |
InChI Key |
PWLBDAJOBIVGCZ-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)C)OCC(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3 |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCC(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.